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For Researchers, Scientists, and Drug Development Professionals
Introduction

Guanidine nitrate, with the CAS number 506-93-4, is a salt formed from guanidine and nitric
acid. It presents as a white, crystalline solid and is highly soluble in water.[1][2][3] While the
broader class of guanidine-containing compounds is of significant interest in medicinal
chemistry for a wide range of therapeutic applications, guanidine nitrate itself is most
prominently utilized as a high-energy material and a versatile chemical intermediate.[4][5] Its
applications include use as a gas generant in automotive airbags, a monopropellant in model
rocket engines, and a precursor in the synthesis of other compounds such as nitroguanidine
and sulfadiazine.[3][5][6][7] In the realm of research and drug development, it is also explored
in specific drug formulations and employed in biochemical assays, for instance, in protein
denaturation studies.[8][9] This guide provides an in-depth overview of the core properties,
synthesis, and analysis of guanidine nitrate.

Physicochemical and Safety Data

A summary of the key quantitative properties of guanidine nitrate is presented below. It is
imperative to handle this compound with appropriate safety precautions due to its hazardous
nature as both a fuel and an oxidizer.[5]
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Property Value Reference(s)
Identifiers
CAS Number 506-93-4
Molecular Formula CHsN3-HNOs
Molecular Weight 122.08 g/mol [1]
Physical Properties
Appearance White crystalline solid [1][10]
Density 1.44 g/cm3
Melting Point 213-215°C
Solubility in Water Soluble [1]
Safety and Toxicity
LDso (Oral, rat) 730 mg/kg
May intensify fire; oxidizer.
Hazard Statements Harmful if swallowed. Causes [11][12]
serious eye irritation.
Keep away from heat, sparks,
Precautionary Statements and flame. Do not store near [13][14]

combustible materials. Use

with adequate ventilation.

NFPA 704 Diamond

Health: 2, Flammability: 3,
Instability: 3, Special: OX

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of guanidine nitrate are

crucial for its application in research and development.
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Synthesis of Guanidine Nitrate from Dicyandiamide and
Ammonium Nitrate

This method is a common industrial and laboratory-scale procedure for producing guanidine
nitrate.

Materials:

Dicyandiamide (2.5 moles, 210 g)

o Ammonium Nitrate (5.5 moles, 440 g)

o Deionized Water

e 1 L Round-bottom flask

e QOil bath

e Heating mantle

o Steam bath

 Filtration apparatus (e.g., Blichner funnel)

Procedure:

Create an intimate mixture of dicyandiamide and ammonium nitrate and place itinthe 1 L
round-bottom flask.[1]

» Place the flask in an oil bath preheated to 110-120 °C.[1]
o Gradually raise the temperature of the oil bath to 160 °C over approximately 30 minutes.[1]

¢ Maintain the temperature at 160 °C for three hours. During the first hour, the mixture will melt
and then solidify into a cake.[1]

o After three hours, remove the flask from the oil bath and allow it to cool.[1]
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Extract the product from the solid cake by adding successive portions of hot water
(approximately 2 L in total) on a steam bath until all soluble material is dissolved.[1]

Filter the hot solution to remove insoluble byproducts such as ammeline and ammelide.[1]

The filtrate contains guanidine nitrate along with some unreacted ammonium nitrate.[1]

Purification by Recrystallization

To obtain a purer product, the crude guanidine nitrate can be recrystallized.

Materials:

Crude guanidine nitrate

Deionized Water

Beakers

Hot plate

Ice bath

Filtration apparatus

Procedure:

Dissolve the crude guanidine nitrate in a minimal amount of boiling water (approximately 1
L for the yield from the synthesis above).

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
facilitate crystallization.

Filter the recrystallized guanidine nitrate and wash the crystals with a small amount of cold
deionized water.

A second crop of crystals can be obtained by concentrating the mother liquor to about 250
mL and repeating the cooling and filtration process.[1]
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e Dry the purified crystals in a desiccator or a vacuum oven at a low temperature. The melting
point of the recrystallized product should be around 213-214 °C.[1]

Analytical Method: High-Performance Thin-Layer
Chromatography (HPTLC)

HPTLC provides a rapid and efficient method for the separation and quantification of
guanidine nitrate, particularly for quality control.

Materials and Equipment:

HPTLC silica gel 60 F254 plates

Standard solutions of guanidine nitrate and nitroguanidine in distilled water

Developing chamber

Densitometer with UV detector

Mobile phase: Dioxane—tetrahydrofuran 1:1 (v/v)
Procedure:

o Pre-treat the HPTLC plates with methanol to improve the baseline and signal-to-noise ratio.
[10]

e Spot the standard and sample solutions onto the HPTLC plate.[10]
o Develop the plate in a chamber saturated with the mobile phase.

o After development, dry the plate and perform UV detection at 210 nm for guanidine nitrate.
[10]

e Quantify the amount of guanidine nitrate by absorbance densitometry and comparison of
peak areas with the calibration curve generated from the standard solutions.[10]

Experimental and Logical Diagrams
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The following diagrams illustrate the workflow for the synthesis and purification of guanidine
nitrate, as well as a logical diagram of its primary applications.
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Caption: Workflow for the synthesis and purification of guanidine nitrate.
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Caption: Primary application areas of guanidine nitrate.

Conclusion

Guanidine nitrate is a compound with significant industrial and research applications, primarily
stemming from its energetic properties and its utility as a chemical precursor. While it does not
play a direct role in known biological signaling pathways, its importance in the synthesis of
pharmaceuticals and its use in biochemical research make it a relevant compound for
professionals in drug development and life sciences. A thorough understanding of its
properties, synthesis, and handling is essential for its safe and effective use.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7800015?utm_src=pdf-body
https://www.benchchem.com/product/b7800015?utm_src=pdf-body
https://www.benchchem.com/product/b7800015?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800015?utm_src=pdf-body
https://www.benchchem.com/product/b7800015?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800015?utm_src=pdf-body
https://www.benchchem.com/product/b7800015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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